![molecular formula C16H19N3O B7498931 6-(dimethylamino)-N-(2,4-dimethylphenyl)pyridine-3-carboxamide](/img/structure/B7498931.png)
6-(dimethylamino)-N-(2,4-dimethylphenyl)pyridine-3-carboxamide
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Overview
Description
6-(Dimethylamino)-N-(2,4-dimethylphenyl)pyridine-3-carboxamide, commonly known as DMAPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMAPP is a pyridine-based compound that belongs to the class of N-phenylpyridin-2-amines. It has been found to possess various properties that make it a promising candidate for use in different fields of research.
Mechanism of Action
The mechanism of action of DMAPP is not fully understood. However, it has been proposed that DMAPP exerts its effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). DMAPP has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
DMAPP has been found to possess various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). DMAPP has also been found to inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation. DMAPP has been found to possess neuroprotective effects and can protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
DMAPP has several advantages for use in laboratory experiments. It is readily available and can be synthesized using simple methods. DMAPP is also stable and can be stored for extended periods without significant degradation. However, DMAPP has some limitations. It is relatively expensive compared to other compounds used in research. DMAPP is also insoluble in water, which can limit its use in certain experiments.
Future Directions
DMAPP has several potential future directions for research. It can be further investigated for its potential use in cancer therapy, neurodegenerative diseases, and other conditions involving oxidative stress and inflammation. DMAPP can also be modified to improve its solubility and bioavailability. Further studies can also be conducted to elucidate the mechanism of action of DMAPP and its effects on different signaling pathways.
Synthesis Methods
DMAPP can be synthesized using different methods, including the reaction of 2,4-dimethylphenylhydrazine with 2-chloro-6-(dimethylamino)pyridine-3-carboxylic acid followed by the reduction of the resulting intermediate compound. Another method involves the reaction of 2,4-dimethylphenylhydrazine with 2-chloro-6-(dimethylamino)pyridine-3-carboxamide followed by the hydrolysis of the resulting intermediate compound.
Scientific Research Applications
DMAPP has been widely used in scientific research for various applications. It has been found to possess antioxidant properties that can protect cells from oxidative stress. DMAPP has also been studied for its potential use in cancer therapy. It has been found to inhibit the growth of cancer cells in vitro and in vivo. DMAPP has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. DMAPP has been found to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of Alzheimer's disease.
Properties
IUPAC Name |
6-(dimethylamino)-N-(2,4-dimethylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-11-5-7-14(12(2)9-11)18-16(20)13-6-8-15(17-10-13)19(3)4/h5-10H,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGAJXXVRVSPKCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CN=C(C=C2)N(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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